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Compound of Interest

Compound Name: 2-(2,4,5-Trifluorophenyl)acetamide
Cat. No.: B8268484
Get Quote
\ J

Executive Summary & Chemical Identity

Obijective: This guide defines the safe handling, segregation, and disposal protocols for 2-
(2,4,5-Trifluorophenyl)acetamide, a fluorinated aromatic intermediate often utilized in the
synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors such as Sitagliptin.

Critical Safety Directive: Due to the high stability of the Carbon-Fluorine (C-F) bond, this
compound and its residues must be classified as Halogenated Organic Waste. Under no
circumstances should this material be disposed of down the drain or mixed with non-
halogenated solvents, as this complicates incineration processes and violates EPA/RCRA
compliance standards.

Chemical Identification Table
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Parameter Detail

Chemical Name 2-(2,4,5-Trifluorophenyl)acetamide
CAS Number 1864680-46-5

Molecular Formula CsHesF3NO

Molecular Weight 189.14 g/mol

Physical State Solid (White to off-white powder)

Low water solubility; soluble in organic solvents

Solubilit
Y (DMSO, Methanol, Ethyl Acetate)

o Halogenated Organic (Non-RCRA Listed, but
Waste Classification o
Characteristic Waste)

Hazard Assessment & Safety Protocols

Based on the structural analogs (fluorinated phenyl acetamides) and standard safety data for
Sitagliptin intermediates.

Primary Hazards
e Health (GHS):

o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[2][3][4]
o H335: May cause respiratory irritation.[2][4][5]

e Environmental: Fluorinated organics can be persistent. Proper incineration is required to
prevent environmental accumulation.

» Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents and
strong bases (potential for hydrolysis of the amide bond).
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Required PPE (Personal Protective Equipment)[5][6][7]
[10]

o Respiratory: N95 or P100 particulate respirator if dust generation is possible.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for

concentrated handling.
e Ocular: Chemical safety goggles.
» Body: Standard lab coat; Tyvek sleeves recommended for large-scale dispensing.

Waste Characterization & Segregation

Proper segregation is the single most critical step in the disposal of fluorinated compounds.

The "Halogenated" Rule

Unlike standard organic waste, 2-(2,4,5-Trifluorophenyl)acetamide contains fluorine. Waste
streams containing >1000 ppm (0.1%) of halogenated compounds must be separated from
non-halogenated solvents (like Acetone or Ethanol) to ensure the waste facility uses the correct
incineration protocols (typically requiring scrubbers for acid gases like HF).

Waste Stream Decision Matrix
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Waste Type Composition Container Labeling Disposal Path
) Hazardous Waste:
Contaminated gloves, ) )
Solid Debris )
) paper towels, ] ] High-Temp
Solid Waste o (Contaminated with i ]
weighing boats, trace Incineration

powder.

Halogenated

Organics)

Liquid Waste (Mother
Liquor)

Reaction solvents
containing the product
(e.g., DCM, Ethyl
Acetate).

Hazardous Waste:
Halogenated Organic
Liquid

Fuel Blending /

Incineration

Pure Substance

Expired or excess

pure powder.

Hazardous Waste:
Toxic/Halogenated
(Pure)

Lab Pack for

Incineration

Rinsate

First 3 rinses of

glassware.

Hazardous Waste:
Halogenated Organic
Liquid

Fuel Blending /

Incineration

Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Treatment (Spill/Residue)

Do not attempt to chemically neutralize the C-F bonds in the lab. This requires industrial

conditions.

e Solubilization: If the material is solid residue on glassware, dissolve it using a compatible

solvent (Methanol or Ethyl Acetate).

o Collection: Transfer the solvated residue immediately to the Halogenated Waste carboy.

Phase 2: Containerization

o Select Container: Use High-Density Polyethylene (HDPE) or glass carboys. Ensure the cap

has a chemically resistant liner (PTFE).
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o Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

o Constituents: List "2-(2,4,5-Trifluorophenyl)acetamide"” and the solvent (e.g.,
"Methanol®).

o Hazard Checkbox: Mark "Toxic" and "Irritant".

Phase 3: Operational Disposal Logic (Visualization)
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Waste Generation:
2-(2,4,5-Trifluorophenyl)acetamide

Determine Physical State

Solid Waste Liquid Waste

(Powder, wipes, gloves) (Solutions, Rinsate)

Double Bag in Is solvent Halogenated?
Clear Polyethylene (e.g., DCM vs MeOH)

Yes (DCM, Chlorofom) \No (MeOH, Acetone)

Label: Hazardous Waste Add to Halogenated Add to Halogenated
(Solid - Halogenated) Solvent Carboy Solvent Carboy*

*Must segregate as Halo
due to solute content

EHS / Waste Management
Pickup

High-Temp Incineration
(Required for C-F bond)

Click to download full resolution via product page

Caption: Decision logic for segregating fluorinated amide waste. Note that the presence of the
fluorinated solute overrides the solvent classification, forcing the mixture into the Halogenated
stream.
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Emergency Procedures (Spill Response)

In the event of a spill of pure 2-(2,4,5-Trifluorophenyl)acetamide:
 |solate: Evacuate the immediate area and post "Do Not Enter” signage.

o PPE Up: Don nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use
respiratory protection.[6]

o Containment (Solid):
o Do not dry sweep (creates dust).[1][2]

o Cover the spill with wet paper towels (dampened with water or methanol) to suppress
dust.

o Scoop material into a wide-mouth jar.
o Containment (Liquid):
o Use absorbent pads or vermiculite.[7]
o Do not use combustible materials (sawdust) if mixed with oxidizers.

o Decontamination: Clean the surface with a soap/water solution, followed by a methanol wipe.
All cleaning materials must go into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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